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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B15553234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Cyhalothrin-d5, a deuterated analog of the pyrethroid insecticide Cyhalothrin. This document

is intended to serve as a comprehensive resource, offering detailed data, experimental context,

and illustrative workflows relevant to the use of this compound in a research setting.

Core Physical and Chemical Properties
Cyhalothrin-d5 is a synthetic pyrethroid, structurally similar to the naturally occurring

insecticides, pyrethrins. The defining feature of Cyhalothrin-d5 is the substitution of five

hydrogen atoms with deuterium on the phenoxy ring. This isotopic labeling makes it an

invaluable tool in analytical chemistry, particularly in mass spectrometry-based quantification

methods where it serves as an internal standard.[1][2]

Quantitative Data Summary
Due to the limited availability of specific experimental data for the deuterated form, the

following table includes data for the closely related, non-deuterated lambda-cyhalothrin, which

is expected to have very similar physical properties.
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Property Value Source

Molecular Formula C₂₃H₁₄D₅ClF₃NO₃ [1][3][4][5]

Molecular Weight 454.88 g/mol [1][3][4][5]

Appearance Colorless to beige solid [6][7]

Melting Point 49.2 °C [8][9]

Boiling Point Decomposes before boiling [10]

Water Solubility 0.005 mg/L (at 20 °C) [10]

Solubility in Organic Solvents

Very soluble in hexane,

toluene, methanol, and

acetone.

[10]

Vapor Pressure 1.5 x 10⁻⁹ mm Hg (at 20°C) [7]

LogP 7.0 [9]

Experimental Protocols
The determination of the physical and chemical properties of a compound like Cyhalothrin-d5
involves standard laboratory procedures. Below are generalized methodologies for key

experiments.

Melting Point Determination
Methodology: The melting point of Cyhalothrin-d5 can be determined using a capillary melting

point apparatus. A small, powdered sample of the crystalline solid is packed into a thin-walled

capillary tube. The tube is placed in the heating block of the apparatus, and the temperature is

slowly increased. The melting point is recorded as the temperature range from which the first

droplet of liquid appears to the temperature at which the entire sample has melted.

Solubility Determination
Methodology: The solubility of Cyhalothrin-d5 in various solvents can be determined by the

shake-flask method. An excess amount of the solid compound is added to a known volume of

the solvent in a sealed flask. The flask is then agitated at a constant temperature for an
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extended period (e.g., 24-48 hours) to ensure equilibrium is reached. The saturated solution is

then filtered to remove any undissolved solid, and the concentration of Cyhalothrin-d5 in the

filtrate is determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Application in Analytical Chemistry
The primary application of Cyhalothrin-d5 is as an internal standard for the quantitative

analysis of cyhalothrin and its isomers in various matrices.[1] Its deuteration provides a distinct

mass signature that allows it to be differentiated from the non-deuterated analyte by a mass

spectrometer, while its chemical and physical properties ensure it behaves similarly during

sample preparation and analysis.

Workflow for Quantitative Analysis using LC-MS
The following diagram illustrates a typical workflow for the quantification of an analyte (e.g.,

lambda-cyhalothrin) in a sample using Cyhalothrin-d5 as an internal standard with Liquid

Chromatography-Mass Spectrometry (LC-MS).
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Caption: Workflow for analyte quantification using an internal standard.

This workflow highlights the critical role of Cyhalothrin-d5 in correcting for variability during

sample preparation and analysis, thereby ensuring accurate and precise quantification of the

target analyte.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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